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EIPA stock solution preparation and storage
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Compound Focus: Eipa

CAS No.: 1154-25-2

Cat. No.: S526952

EIPA Stock Solution Preparation & Storage

The table below consolidates the standard protocols for preparing and storing EIPA stock solutions from

multiple supplier datasets.

Parameter Specifications

Molecular Weight 299.76 g/mol (Freebase) [1] [2] [3] / 336.22 g/mol (Hydrochloride salt) [4]
Purity >98% to 99.98% (Batch-dependent) [1] [2] [3]

Recommended DMSO (Moisture-absorbing DMSO reduces solubility; use fresh DMSO for
Solvent best results) [4] [2].

Solubility in DMSO ~60 mg/mL (~200 mM, Freebase) [2] / 130 mg/mL (386.65 mM,

Hydrochloride) [4] / 135 mg/mL (450.36 mM, Freebase, sonication
recommended) [3].

Stock Solution A 10-100 mM concentration in DMSO is commonly used for in vitro studies.
Concentration

Long-Term Storage -20°C for the powder (up to 3 years) [2] [3]. -80°C for stock solutions in DMSO
(6 months to 1 year) [4] [3].

Short-Term Storage +4°C (for powder) [1].
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| Critical Handling Notes | 1. Protect from moisture. [3] 2. Sealed storage. [4] 3. Aliquot stock solutions

to avoid repeated freeze-thaw cycles [4]. |

Experimental Protocols for EIPA Application

The following table outlines specific methodologies for using EIPA in key experimental models, based on

cited literature.

. EIPA Concentration Incubation Key Findings / .

Experimental Model . Citation

& Form Time Purpose
TRPP3 Channel 100 pM (from DMSO 30 minutes Suppressed TRPP3- [4]
Inhibition (X. laevis stock) mediated Ca2* uptake
oocytes) [4].
Macropinocytosis 20 uM (from DMSO 2 hours Blocked [4]
Inhibition (HT-29 & MIA stock) macropinocytosis-
PaCa-2 cells) mediated uptake [4].
Autophagy 300 uM (from DMSO 6 hours Enhanced autophagy [4]
Enhancement (IEC-18 stock) via NHE3 inhibition [4].
cells)
Cell Proliferation Assay  5-100 pM (from 48 hours Suppressed [4] [3]
(MKNZ28 cells) DMSO stock) proliferation dose-

dependently [4] [3].

*In Vivo Anti- 10 mg/kg (Oral Single dose  Inhibited LPS-induced [4]
inflammatory* (Mouse air administration in leukocyte infiltration [4].
pouch model) formulation)
*In Vivo Xenograft Study* 10 mg/kg See Assayed [3]
(BALB/c mice) (Intraperitoneal protocol macropinocytosis in

injection in tumors [3].

formulation)
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Workflow and Mechanism of Action

The diagram below illustrates the general workflow for preparing EIPA for in vitro experiments.

(Weigh EIPA powde)

Add fresh, anhydrous DMSO

(Vortex or sonicate to dissolve)

(Aliquot into small tubes)

Store at -80°C

Ghaw aliquot for use)

Click to download full resolution via product page

EIPA is a multi-target inhibitor, and its primary mechanisms of action in cellular experiments are

summarized in the diagram below.
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Key Considerations for Experimental Design

¢ Solvent Control: Always include a DMSO vehicle control in your experiments. The final DMSO
concentration in cell culture media should typically be kept below 0.1-0.5% to avoid cytotoxicity.

¢ In Vivo Formulations: For animal studies, EIPA is not administered in pure DMSO. Standard
formulations use a mixture such as 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline [2] [3].
These formulations should be prepared fresh and used immediately for optimal results.

o Batch-Specific Data: Always consult the Certificate of Analysis (CoA) for your specific batch of
EIPA for exact purity, molecular weight, and storage recommendations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. EIPA | Sodium Channel inhibitor | Mechanism | Concentration [selleckchem.com]
3. EIPA | L593754 | TRPP3 channel inhibitor [targetmol.com]

4. EIPA hydrochloride (L593754 hydrochloride) [medchemexpress.com]

To cite this document: Smolecule. [EIPA stock solution preparation and storage]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b526952#eipa-stock-solution-

preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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